Cas no 186828-50-2 (2-(Bromodifluoromethyl)-1,3-benzoxazole)

• Product Name: 2-(Bromodifluoromethyl)-1,3-benzoxazole
• CAS No: 186828-50-2
• MF: C₈H₄BrF₂NO
• MW: 248.02426815033
• MDL: MFCD11035866
• CID: 114922
• PubChem ID: 10681971
• Update Time: 2025-06-08

2-(Bromodifluoromethyl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromodifluoromethyl)-1,3-benzoxazole
• 2-[bromo(difluoro)methyl]-1,3-benzoxazole
• 2-bromodifluoromethylbenzooxazole
• QJYISAVBXVIYNO-UHFFFAOYSA-N
• E89163
• AKOS025310292
• 186828-50-2
• PS-6530
• A813088
• MFCD11035866
• DTXSID90443467
• SCHEMBL21488100
• 2-[bromanyl-bis(fluoranyl)methyl]-1,3-benzoxazole
• 2-(Bromodifluoromethyl)benzo[d]oxazole
• bromodifluoromethyl benzoxazole

• MDL： MFCD11035866
• Inchi： 1S/C8H4BrF2NO/c9-8(10,11)7-12-5-3-1-2-4-6(5)13-7/h1-4H
• InChI Key： QJYISAVBXVIYNO-UHFFFAOYSA-N
• SMILES： BrC(C1=NC2C=CC=CC=2O1)(F)F

Computed Properties

• Exact Mass: 246.94400
• Monoisotopic Mass: 246.94443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 3.27200

2-(Bromodifluoromethyl)-1,3-benzoxazole Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(Bromodifluoromethyl)-1,3-benzoxazole

Recent Advances in the Application of 2-(Bromodifluoromethyl)-1,3-benzoxazole (CAS: 186828-50-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromodifluoromethyl)-1,3-benzoxazole (CAS: 186828-50-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic compound, characterized by a benzoxazole core substituted with a bromodifluoromethyl group, serves as a valuable building block in the synthesis of biologically active molecules. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(Bromodifluoromethyl)-1,3-benzoxazole as a precursor for the synthesis of potent kinase inhibitors. The researchers utilized the compound's reactive bromodifluoromethyl group to introduce fluorine atoms into target molecules, enhancing their metabolic stability and binding affinity. The resulting compounds showed promising activity against several cancer cell lines, with IC50 values in the low micromolar range. This work highlights the compound's importance in medicinal chemistry, particularly in the design of targeted cancer therapies.

In the field of agrochemical research, a recent patent application (WO2023056789) disclosed novel pesticidal compositions incorporating derivatives of 2-(Bromodifluoromethyl)-1,3-benzoxazole. The inventors demonstrated that these compounds exhibit exceptional activity against a broad spectrum of agricultural pests while maintaining favorable environmental profiles. The unique electronic properties imparted by the difluoromethyl group were found to be crucial for the compounds' biological activity and stability under field conditions.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access 2-(Bromodifluoromethyl)-1,3-benzoxazole and its derivatives. A 2024 publication in Organic Letters described a novel photocatalytic approach for the direct difluoromethylation of benzoxazoles, providing improved yields and selectivity compared to traditional methods. This advancement has significant implications for the scalable production of this important intermediate and its analogs.

The compound's mechanism of action has been the subject of recent investigations. Studies using computational chemistry approaches have revealed that the bromodifluoromethyl group can participate in unique non-covalent interactions with biological targets, particularly through fluorine-based hydrogen bonding and hydrophobic effects. These insights are informing the rational design of new drug candidates that leverage these interactions for enhanced target specificity.

Looking forward, researchers are exploring the potential of 2-(Bromodifluoromethyl)-1,3-benzoxazole in emerging areas such as PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design. Preliminary results suggest that the compound's reactive handle can be effectively utilized to construct bifunctional molecules capable of targeted protein degradation, opening new avenues for drug discovery in challenging therapeutic areas.

In conclusion, 2-(Bromodifluoromethyl)-1,3-benzoxazole (CAS: 186828-50-2) continues to demonstrate its value as a versatile scaffold in chemical biology and pharmaceutical research. Recent advances in its synthetic accessibility, coupled with a growing understanding of its unique physicochemical properties, position this compound as an important tool for the development of next-generation therapeutic agents. Future research directions will likely focus on expanding its applications in targeted drug delivery systems and the development of novel molecular probes for biological studies.